Cas no 919529-74-1 (Boc-D-2-amino-5-phenyl-pentanoic acid dcha salt)

• Product Name: Boc-D-2-amino-5-phenyl-pentanoic acid dcha salt
• CAS No: 919529-74-1
• MF: C₂₈H₄₆N₂O₄
• MW: 474.675848484039
• MDL: MFCD04117837
• CID: 4659721
• PubChem ID: 45026884
• Update Time: 2025-06-24

Boc-D-2-amino-5-phenyl-pentanoic acid dcha salt Chemical and Physical Properties

Names and Identifiers

• Boc-D-2-amino-5-phenyl-pentanoic acid-DCHA
• Dicyclohexylamine (R)-2-((tert-butoxycarbonyl)amino)-5-phenylpentanoate
• BOC-D-2-AMINO-5-PHENYL-PENTANOIC ACID DCHA SALT
• N-cyclohexylcyclohexanamine;(2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-5-phenylpentanoic acid
• C16H23NO4.C12H23N
• 6299AH
• Benzenepentanoic acid, a-[[(1,1-dimethylethoxy)carbonyl]amino]-,(aR)-, compd. with N-cyclohexylcyclohexanamine (1:1)
• Boc-D-2-Amino-5-phenyl-pentanoic acid DCHA
• D83034
• PS-12525
• AKOS025405533
• 919529-74-1
• MFCD04117837
• CS-0154578
• Dicyclohexylamine(R)-2-((tert-butoxycarbonyl)amino)-5-phenylpentanoate
• (2R)-2-[(TERT-BUTOXYCARBONYL)AMINO]-5-PHENYLPENTANOIC ACID; DICHA
• Boc-D-2-Amino-5-phenyl-pentanoic acid DCHA (Boc-D-Nva(Ph)-OH.DCHA)
• (2R)-2-{[(tert-butoxy)carbonyl]amino}-5-phenylpentanoic acid; N-cyclohexylcyclohexanamine
• Boc-D-2-amino-5-phenyl-pentanoic acid dcha salt

• MDL： MFCD04117837
• Inchi： 1S/C16H23NO4.C12H23N/c1-16(2,3)21-15(20)17-13(14(18)19)11-7-10-12-8-5-4-6-9-12;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h4-6,8-9,13H,7,10-11H2,1-3H3,(H,17,20)(H,18,19);11-13H,1-10H2/t13-;/m1./s1
• InChI Key： WTRAZOVTEAIRDM-BTQNPOSSSA-N
• SMILES： O(C(N[C@@H](C(=O)O)CCCC1C=CC=CC=1)=O)C(C)(C)C.N(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 474.34575795g/mol
• Monoisotopic Mass: 474.34575795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 459
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines

Additional information on Boc-D-2-amino-5-phenyl-pentanoic acid dcha salt

Introduction to Boc-D-2-amino-5-phenyl-pentanoic acid dcha salt (CAS No. 919529-74-1)

Boc-D-2-amino-5-phenyl-pentanoic acid dcha salt, with the chemical identifier CAS No. 919529-74-1, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, featuring a protected amino group and a unique phenyl-pentanoic acid backbone, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its structural characteristics make it particularly valuable for the development of peptidomimetics and other therapeutic agents.

The use of Boc-D-2-amino-5-phenyl-pentanoic acid dcha salt in synthetic chemistry is underpinned by its ability to provide a stable and versatile building block for constructing complex peptide-like structures. The Boc (tert-butoxycarbonyl) group offers protection to the amino functionality, allowing for selective modifications at other positions in the molecule. This feature is particularly advantageous in multi-step synthetic routes where regioselectivity is paramount.

In recent years, there has been a surge in research focused on peptidomimetics due to their potential to mimic the biological activity of natural peptides while avoiding issues such as rapid degradation and immunogenicity. The compound Boc-D-2-amino-5-phenyl-pentanoic acid dcha salt has been employed in several studies aimed at developing novel peptidomimetics with applications ranging from enzyme inhibition to receptor binding. Its unique structural motif, incorporating a phenyl ring and a pentanoic acid side chain, provides a scaffold that can be further modified to achieve specific biological properties.

One of the most compelling aspects of Boc-D-2-amino-5-phenyl-pentanoic acid dcha salt is its role in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in various physiological processes, and their inhibition is a key strategy in the treatment of numerous diseases, including cancer and infectious disorders. The phenyl-pentanoic acid moiety in this compound offers a favorable interaction profile with the active sites of proteases, making it an ideal candidate for designing potent inhibitors.

Recent advancements in computational chemistry have further enhanced the utility of Boc-D-2-amino-5-phenyl-pentanoic acid dcha salt. Molecular modeling studies have demonstrated that this compound can be tailored to target specific proteases by optimizing its structural features. These studies have provided valuable insights into the design of next-generation protease inhibitors with improved selectivity and efficacy.

The synthesis of Boc-D-2-amino-5-phenyl-pentanoic acid dcha salt involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed reactions, has significantly improved the efficiency of its preparation. These methods not only enhance the scalability of production but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

In addition to its applications in drug development, Boc-D-2-amino-5-phenyl-pentanoic acid dcha salt has found utility in materials science and biotechnology. Its ability to form stable complexes with other molecules makes it a valuable component in the design of functional materials and biosensors. These applications highlight the broad versatility of this compound and its potential impact across multiple scientific disciplines.

The future prospects for Boc-D-2-amino-5-phenyl-pentanoic acid dcha salt are promising, with ongoing research aimed at expanding its applications and improving its synthetic methodologies. As our understanding of biological processes continues to evolve, so too will the demand for specialized compounds like this one. The integration of cutting-edge technologies such as artificial intelligence and machine learning into drug discovery pipelines is likely to further enhance the role of Boc-D-2-amino-5-phenyl-pentanoic acid dcha salt in developing innovative therapeutic agents.

In conclusion, Boc-D-2-amino-5-phenyl-pentanoic acid dcha salt (CAS No. 919529-74-1) represents a significant advancement in synthetic chemistry with far-reaching implications for pharmaceuticals and beyond. Its unique structural features and versatile applications make it an indispensable tool for researchers striving to develop novel bioactive molecules that address unmet medical needs.